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Compound of Interest

Compound Name: 6-bromo-1H-indole-2-carboxamide

CAS No.: 893731-58-3

Cat. No.: B2824784

Get Quote

Targeting Allosteric Sites and Metabolic Checkpoints in Oncology

Executive Summary & Mechanism of Action
6-Bromo-1H-indole-2-carboxamide (and its derivatives) represents a "privileged scaffold" in

medicinal chemistry, exhibiting dual-functionality in oncology:

Androgen Receptor (AR) Modulation: It targets the Binding Function 3 (BF3) surface pocket

of the Androgen Receptor. Unlike competitive inhibitors (e.g., enzalutamide) that bind the

ligand-binding domain, BF3 inhibitors act allosterically, retaining efficacy even in drug-

resistant prostate cancer cell lines (e.g., those with AR-V7 splice variants).

Immune Metabolic Checkpoint Inhibition (IDO1): The indole-2-carboxamide core mimics

tryptophan, allowing it to occupy the catalytic cleft of Indoleamine 2,3-dioxygenase 1 (IDO1).

This inhibits the conversion of Tryptophan to Kynurenine, reversing the immunosuppressive

tumor microenvironment.
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The following diagram illustrates the dual mechanism of action in the context of Prostate

Cancer (PCa) and Immune Evasion.
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Figure 1: Dual-mechanism targeting of AR-BF3 allosteric sites and IDO1 metabolic conversion.
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To ensure experimental reproducibility, strict adherence to solubility and storage protocols is

required.

Parameter Specification Notes

Molecular Weight ~239.07 g/mol Formula: C9H7BrN2O

Primary Solvent DMSO (Dimethyl sulfoxide) Soluble up to 50 mM.

Storage (Solid) -20°C
Protect from light and

moisture. Stable for 2 years.

Storage (Stock) -80°C
Aliquot to avoid freeze-thaw

cycles. Stable for 3 months.

Working Conc. 0.1 µM – 50 µM
Precipitates in aqueous media

>100 µM.

Preparation Protocol:

Weigh 2.39 mg of 6-bromo-1H-indole-2-carboxamide.

Dissolve in 1.0 mL of sterile, cell-culture grade DMSO to create a 10 mM Stock Solution.

Vortex for 30 seconds until completely clear.

Critical Step: Perform serial dilutions in serum-free media immediately before adding to cells

to prevent precipitation. Ensure final DMSO concentration in culture is <0.5% (v/v).

Protocol A: Anti-Proliferative Assay (Prostate
Cancer Models)
This protocol validates the compound's efficacy against Androgen Receptor-positive (AR+)

cells.

Cell Lines:

LNCaP: Androgen-dependent (AR+). Primary Model.
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PC-3: Androgen-independent (AR-). Negative Control.

22Rv1: Expresses AR-V7 splice variant (Enzalutamide-resistant). Advanced Model.

Reagents:

RPMI-1640 Medium (supplemented with 10% Charcoal-Stripped FBS for AR assays).

MTT Reagent (5 mg/mL in PBS).

DHT (Dihydrotestosterone) – activator for AR.

Step-by-Step Methodology:

Seeding: Plate LNCaP cells at

cells/well in 96-well plates. Incubate for 24h to allow attachment.

Starvation: Replace media with phenol-red-free RPMI + 1% Charcoal-Stripped FBS for 24h

to deplete endogenous androgens.

Treatment:

Add 1 nM DHT to all wells (except vehicle control) to stimulate AR activity.

Add 6-bromo-1H-indole-2-carboxamide at varying concentrations (0.1, 0.5, 1, 5, 10, 25,

50 µM).

Include Enzalutamide (10 µM) as a positive control.

Incubation: Incubate for 72 hours at 37°C, 5% CO2.

Readout:

Add 20 µL MTT reagent per well. Incubate 4h.

Aspirate media and dissolve formazan crystals in 150 µL DMSO.

Measure Absorbance at 570 nm.
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Data Analysis: Calculate % Viability relative to DMSO control. Plot dose-response curves to

determine IC50.

Expected Result: IC50 in LNCaP should be in the low micromolar range (1–10 µM). PC-3

cells should show significantly higher IC50 (>50 µM), confirming AR-selectivity.

Protocol B: IDO1 Functional Assay (Kynurenine
Production)
This assay measures the compound's ability to inhibit the enzymatic conversion of Tryptophan

to Kynurenine in cancer cells (e.g., HeLa or A549 stimulated with IFN-γ).

Reagents:

Recombinant Human IFN-γ (to induce IDO1 expression).

Ehrlich’s Reagent (2% p-dimethylaminobenzaldehyde in glacial acetic acid).

L-Tryptophan (100 µM supplement).

Step-by-Step Methodology:

Induction: Seed HeLa cells (

/well). Treat with 50 ng/mL IFN-γ for 24h to upregulate IDO1.

Inhibition: Wash cells and replace with fresh media containing 100 µM L-Tryptophan + 6-
bromo-1H-indole-2-carboxamide (serial dilutions).

Incubation: Incubate for 48 hours.

Supernatant Harvest: Transfer 140 µL of culture supernatant to a fresh flat-bottom 96-well

plate.

Colorimetric Reaction:

Add 10 µL of 30% Trichloroacetic acid (TCA) to precipitate proteins. Centrifuge plate (2000

rpm, 10 min).
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Transfer 100 µL of clarified supernatant to a new plate.

Add 100 µL of Ehrlich’s Reagent.

Incubate 10 mins at Room Temp (Dark). Reaction turns yellow in presence of Kynurenine.

Quantification: Measure Absorbance at 492 nm.

Interpretation: A decrease in OD492 indicates inhibition of IDO1 activity.

Validation: Use Epacadostat as a reference standard IDO1 inhibitor.

Protocol C: Western Blot for AR Target Engagement
To confirm the compound acts via the AR pathway and not general toxicity.

Workflow:

Treat LNCaP cells with IC50 concentration of 6-bromo-1H-indole-2-carboxamide for 24h.

Lysis: Harvest cells in RIPA buffer + Protease/Phosphatase inhibitors.

Blotting Targets:

AR (Full length): To check if the compound induces receptor degradation.

PSA (Prostate Specific Antigen): A downstream target gene of AR. Crucial for efficacy.

GAPDH/Actin: Loading control.

Expected Outcome:

PSA levels: Should decrease significantly (similar to Enzalutamide).

AR levels: May remain stable (if purely blocking binding) or decrease (if inducing

degradation).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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